2,5-Dimethyl-N-{4-[(propylamino)sulfonyl]phenyl}benzenesulfonamide
2,5-Dimethyl-N-{4-[(propylamino)sulfonyl]phenyl}benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
692746-32-0
VCID:
VC0489736
InChI:
InChI=1S/C17H22N2O4S2/c1-4-11-18-24(20,21)16-9-7-15(8-10-16)19-25(22,23)17-12-13(2)5-6-14(17)3/h5-10,12,18-19H,4,11H2,1-3H3
SMILES:
CCCNS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C)C
Molecular Formula:
C17H22N2O4S2
Molecular Weight:
382.5g/mol
2,5-Dimethyl-N-{4-[(propylamino)sulfonyl]phenyl}benzenesulfonamide
CAS No.: 692746-32-0
Main Products
VCID: VC0489736
Molecular Formula: C17H22N2O4S2
Molecular Weight: 382.5g/mol
![2,5-Dimethyl-N-{4-[(propylamino)sulfonyl]phenyl}benzenesulfonamide - 692746-32-0](/images/no_structure.jpg)
| CAS No. | 692746-32-0 |
|---|---|
| Product Name | 2,5-Dimethyl-N-{4-[(propylamino)sulfonyl]phenyl}benzenesulfonamide |
| Molecular Formula | C17H22N2O4S2 |
| Molecular Weight | 382.5g/mol |
| IUPAC Name | 2,5-dimethyl-N-[4-(propylsulfamoyl)phenyl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H22N2O4S2/c1-4-11-18-24(20,21)16-9-7-15(8-10-16)19-25(22,23)17-12-13(2)5-6-14(17)3/h5-10,12,18-19H,4,11H2,1-3H3 |
| Standard InChIKey | DVTZWTPGRHZOJK-UHFFFAOYSA-N |
| SMILES | CCCNS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C)C |
| Canonical SMILES | CCCNS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C)C |
| PubChem Compound | 1630805 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume